N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C24H23FN4O4/c25-17-5-7-18(8-6-17)28-9-11-29(12-10-28)20(21-3-1-13-31-21)16-26-24(30)19-15-23(33-27-19)22-4-2-14-32-22/h1-8,13-15,20H,9-12,16H2,(H,26,30)
• InChI Key: DKXFLQKBGKTFDI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C3=NOC(=C3)C4=CC=CO4)C5=CC=CO5
• Molecular Formula: C24H23FN4O4
• Molecular Weight: 450.5 g/mol

Description

N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C24H23FN4O4 and its molecular weight is 450.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Microwave-assisted Synthesis for Biological Activities : A study conducted by Başoğlu et al. (2013) involved the microwave-assisted synthesis of compounds containing various organic moieties, including structures similar to the specified chemical compound. The research focused on exploring the antimicrobial, antilipase, and antiurease activities of these synthesized compounds, highlighting the methodological advancements in creating such molecules and their potential biological applications (Başoğlu et al., 2013).

Biological Activities

• Antidepressant and Antianxiety Activities : Kumar et al. (2017) synthesized a novel series of compounds exhibiting antidepressant activities through the Porsolt’s behavioral despair test and antianxiety activities via the plus maze method. This study demonstrates the compound's potential in contributing to mental health research by providing new therapeutic options for depression and anxiety disorders (Kumar et al., 2017).

• PET Tracers for Serotonin Receptors : García et al. (2014) developed N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs for PET tracers of serotonin 5-HT(1A) receptors. These compounds were synthesized for improved in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders, showcasing the compound's applicability in neuroscience and diagnostic imaging (García et al., 2014).

• Antimicrobial and Antiviral Activities : The synthesis and evaluation of urea and thiourea derivatives of piperazine doped with Febuxostat by Reddy et al. (2013) highlighted these compounds' antiviral and antimicrobial activities. This research contributes to the development of new treatments for infectious diseases, emphasizing the compound's role in creating effective antimicrobial and antiviral agents (Reddy et al., 2013).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with dopamine receptors .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets (potentially dopamine receptors) and induce changes in cellular signaling .

Pharmacokinetics

Compounds with similar structures are often soluble in dmso , which could potentially impact their bioavailability.